Cas no 898424-75-4 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide)
898424-75-4 structure
Product Name:N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
CAS No:898424-75-4
MF:C19H31NO3S
MW:353.519344568253
CID:5845672
PubChem ID:18573531
Update Time:2023-11-21
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-butyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
- F2545-0032
- (3r,5r,7r)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxothiolan-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
- 898424-75-4
- AKOS024659225
-
- Inchi： 1S/C19H31NO3S/c1-2-3-5-20(17-4-6-24(22,23)13-17)18(21)19-10-14-7-15(11-19)9-16(8-14)12-19/h14-17H,2-13H2,1H3
- InChI Key： JJJMVCKVALXZSZ-UHFFFAOYSA-N
- SMILES： C12(C(N(CCCC)C3CCS(=O)(=O)C3)=O)CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 353.20246502g/mol
- Monoisotopic Mass: 353.20246502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 547.5±39.0 °C(Predicted)
- pka: -0.88±0.20(Predicted)
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2545-0032-2μmol |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-5μmol |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-1mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-2mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-3mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-4mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-5mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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